Cas no 136033-39-1 (isodesacetyluvaricin)

• Product Name: isodesacetyluvaricin
• CAS No: 136033-39-1
• MF: C₃₇H₆₆O₆
• MW: 606.916352748871
• CID: 1997477
• PubChem ID: 44306490
• Update Time: 2025-04-21

isodesacetyluvaricin Chemical and Physical Properties

Names and Identifiers

• isodesacetyluvaricin
• 136033-39-1
• CHEMBL62800
• (S)-3-{(R)-13-Hydroxy-13-[(2R,5R,1''R,3''R)-5''-((R)-1-hydroxy-undecyl)-octahydro-[2,2'']bifuranyl-5-yl]-tridecyl}-5-methyl-5H-furan-2-one
• (2S)-4-[(13R)-13-hydroxy-13-[(2R,5R)-5-[(2R,5R)-5-[(1R)-1-hydroxyundecyl]oxolan-2-yl]oxolan-2-yl]tridecyl]-2-methyl-2H-furan-5-one
• BDBM50116000
• 88I
• (S)-3-{(R)-13-Hydroxy-13-[(2R,5R,2''R,5''R)-5''-((R)-1-hydroxy-undecyl)-octahydro-[2,2'']bifuranyl-5-yl]-tridecyl}-5-methyl-5H-furan-2-one
• Acetogenin
• (S)-3-{(12R,13R)-13-Hydroxy-13-[(4R,2''R,5''R)-5''-((R)-1-hydroxy-undecyl)-octahydro-[2,2'']bifuranyl-5-yl]-tridecyl}-5-methyl-5H-furan-2-one
• Isodesaacetyluvaricin
• (+)-Membranacin
• Squamocin N
• Membranacin

• Inchi： 1S/C37H66O6/c1-3-4-5-6-7-13-16-19-22-31(38)33-24-26-35(42-33)36-27-25-34(43-36)32(39)23-20-17-14-11-9-8-10-12-15-18-21-30-28-29(2)41-37(30)40/h28-29,31-36,38-39H,3-27H2,1-2H3/t29-,31+,32+,33+,34+,35+,36+/m0/s1
• InChI Key： URLVCROWVOSNPT-XOTOMLERSA-N
• SMILES： O1[C@@H]([C@@H](CCCCCCCCCCCCC2C(=O)O[C@@H](C)C=2)O)CC[C@@H]1[C@H]1CC[C@H]([C@@H](CCCCCCCCCC)O)O1

Computed Properties

• Exact Mass: 606.48593982g/mol
• Monoisotopic Mass: 606.48593982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 25
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.451
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins